3-Cyclopentyl-1-methylpyrazol-4-amine;hydrochloride

• IUPAC Name: 3-cyclopentyl-1-methylpyrazol-4-amine;hydrochloride
• InChI: InChI=1S/C9H15N3.ClH/c1-12-6-8(10)9(11-12)7-4-2-3-5-7;/h6-7H,2-5,10H2,1H3;1H
• InChI Key: XDEVYQRMOPILRB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C2CCCC2)N.Cl
• Molecular Formula: C9H16ClN3
• Molecular Weight: 201.70 g/mol
• CAS No.: 2253640-56-9

Description

3-Cyclopentyl-1-methylpyrazol-4-amine;hydrochloride is a versatile chemical compound with the molecular formula C9H15N3·HCl. It is known for its unique properties and applications in various scientific fields, including chemistry, biology, medicine, and industry . This compound is often used in research due to its stability and reactivity under different conditions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopentyl-1-methylpyrazol-4-amine;hydrochloride typically involves the following steps:

Formation of the Pyrazole Ring: The initial step involves the cyclization of appropriate precursors to form the pyrazole ring. This can be achieved through the reaction of hydrazine with a 1,3-diketone under acidic or basic conditions.

Alkylation: The next step is the alkylation of the pyrazole ring at the nitrogen atom. This is usually done using methyl iodide or a similar alkylating agent.

Cyclopentyl Substitution:

Formation of Hydrochloride Salt: Finally, the compound is converted to its hydrochloride salt by reacting with hydrochloric acid.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimized reaction conditions to ensure high yield and purity. Key factors include temperature control, reaction time, and the use of catalysts to enhance reaction rates.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopentyl-1-methylpyrazol-4